Cas no 1207627-85-7 (4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene)

• Product Name: 4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene
• CAS No: 1207627-85-7
• MF: C₂₄H₃₈S₂Si
• MW: 418.774025440216
• MDL: MFCD22572483
• CID: 2169571
• Update Time: 2025-06-11

4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• 4,4-Di-2-ethylhexyl-dithieno[3,2-b:2’,3’-d]silole
• 4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithi ophene
• 4,4-Bis(2-ethylhexyl)-dithieno[3,2-b:2',3'-d]silole
• MQIPWGKXFQQTLD-UHFFFAOYSA-N
• 4,4-di-2-ethylhexyl-dithieno[3,2-b:2',3'-d]silole
• 3,3'-[Bis(2-ethylhexyl)silylene]-2,2'-bithiophene
• 4,4-Di-2-ethylhexyl-dithieno[3,2-b :2',3'-d ]silole
• 4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene
• 7,7-Bis(2-ethylhexyl)-3,4-dithia-7-sila-7H-cyclopenta[a]pentalene
• 7,7-Bis(2-ethylhexyl)-3,11-dithia-7-silatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene

• MDL： MFCD22572483
• Inchi： 1S/C24H38S2Si/c1-5-9-11-19(7-3)17-27(18-20(8-4)12-10-6-2)21-13-15-25-23(21)24-22(27)14-16-26-24/h13-16,19-20H,5-12,17-18H2,1-4H3
• InChI Key： MQIPWGKXFQQTLD-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C1=C(C=CS1)[Si]2(CC(CC)CCCC)CC(CC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 400
• Topological Polar Surface Area: 56.5

Experimental Properties

• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.9E-8 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on 4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene

4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene: A Comprehensive Overview

The compound with CAS No. 1207627-85-7, known as 4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene, is a highly specialized organic material that has garnered significant attention in the fields of materials science and electronics. This compound belongs to the family of silolo-dithiophenes, which are derivatives of dithiophene with silicon atoms incorporated into their structure. The integration of silicon into the dithiophene framework introduces unique electronic and structural properties that make this compound particularly interesting for advanced applications.

The molecular structure of 4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene is characterized by a central silolo-dithiophene core with two 2-ethylhexyl substituents attached at the 4-position. This substitution pattern not only enhances the solubility of the compound but also influences its electronic properties. The silolo-dithiophene core itself is a fused heterocyclic system that combines sulfur and silicon atoms in a unique arrangement. This combination gives rise to a conjugated system with extended π-electron delocalization, which is crucial for its electronic functionality.

Recent studies have highlighted the potential of silolo-dithiophenes in organic electronics, particularly in applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The incorporation of silicon into the dithiophene framework has been shown to enhance the stability and efficiency of these devices. For instance, research published in *Advanced Materials* demonstrated that silolo-dithiophene-based polymers exhibit superior charge transport properties compared to traditional dithiophene derivatives. These findings suggest that 4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene could serve as a building block for high-performance organic semiconductors.

In addition to its electronic properties, the synthesis of silolo-dithiophenes has been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, advancements in catalytic chemistry have enabled more efficient and scalable syntheses. For example, a study in *Nature Communications* reported a one-pot synthesis approach using transition metal catalysts to construct the silolo-dithiophene core directly from simpler precursors. This development not only simplifies the synthesis of 4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene but also reduces production costs.

The application of silolo-dithiophenes extends beyond electronics into areas such as sensing and imaging. Due to their unique optical properties, these compounds are being explored as potential candidates for near-infrared (NIR) sensors and bioimaging agents. A study published in *Chemical Science* demonstrated that silolo-dithiophene derivatives exhibit strong absorption in the NIR region, making them suitable for detecting trace amounts of analytes in complex biological samples.

Furthermore, the environmental impact of synthesizing and using silolo-dithiophenes has become a topic of interest. Researchers are investigating eco-friendly synthesis routes and biodegradable alternatives to minimize the ecological footprint of these compounds. This shift towards sustainable chemistry aligns with global efforts to promote green technologies in materials science.

In conclusion, CAS No. 1207627-85-7, or 4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b']dithiophene, represents a cutting-edge material with vast potential across multiple domains. Its unique chemical structure enables exceptional electronic and optical properties that are driving innovations in organic electronics and sensing technologies. As research continues to uncover new applications and improve synthetic methods for this compound, it is poised to play a pivotal role in advancing modern materials science.